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phenylpropionic acid

Cat. No.: B143521 Get Quote

In-Depth Technical Guide: 3-Carbamoyloxy-2-
phenylpropionic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Carbamoyloxy-2-phenylpropionic acid, a derivative of phenylpropionic acid, is a

compound of interest in chemical and pharmaceutical research. This technical guide provides a

comprehensive overview of its known physical and chemical properties, along with available

information on its biological activities. While experimental data for some properties are limited,

this document consolidates the current knowledge to support further investigation and

application of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Carbamoyloxy-2-
phenylpropionic acid is presented below. It is important to note that several of these values

are predicted and await experimental verification.

Table 1: Physical and Chemical Properties of 3-Carbamoyloxy-2-phenylpropionic Acid
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Property Value Source

IUPAC Name
3-Carbamoyloxy-2-

phenylpropanoic acid
N/A

Synonyms

3-Carbamoyl-2-

phenylpropionic acid,

Benzeneacetic acid, α-

[[(aminocarbonyl)oxy]methyl]-

[1]

CAS Number 139262-66-1 [1]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.2 g/mol [1]

Purity 98.00% [2]

Predicted Boiling Point 444.0 ± 38.0 °C [1]

Predicted Density 1.325 ± 0.06 g/cm³ [1]

Predicted pKa 3.58 ± 0.10 [1]

Melting Point Not available

Solubility Not available

logP Not available

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Carbamoyloxy-2-phenylpropionic acid
are not readily available in the surveyed literature. However, the synthesis of related 2-

phenylpropionic acid derivatives often involves multi-step procedures. A general synthetic

approach can be inferred from procedures for similar compounds, which typically involve the

formation of a 2-phenylpropionic acid backbone followed by functional group manipulations.

For instance, the synthesis of various 2-(4-substitutedmethylphenyl)propionic acid derivatives

has been described to start from 4-methyl acetophenone, proceeding through reduction,

tosylation, cyanation, hydrolysis to the carboxylic acid, and subsequent functionalization of the
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methyl group. While not a direct protocol for the target molecule, this illustrates a potential

synthetic strategy.

Biological Activity and Mechanism of Action
The biological activity of 3-Carbamoyloxy-2-phenylpropionic acid has not been extensively

studied. However, one key piece of data regarding its safety profile is available.

Cytotoxicity Profile
In a study evaluating the in vitro reactivity of putative reactive metabolites of felbamate, 3-

Carbamoyl-2-phenylpropionic acid was found to be nontoxic to cultured fibroblasts.[3] The 50%

growth inhibition (GI50) was determined to be greater than 500 microM, indicating a low

potential for cytotoxicity under the tested conditions.[3]

Table 2: Cytotoxicity Data

Compound Cell Line Assay Result (GI₅₀)

3-Carbamoyl-2-

phenylpropionic acid
Fibroblasts Growth Inhibition > 500 µM[3]

Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways modulated by or the precise mechanism of action of 3-Carbamoyloxy-2-
phenylpropionic acid. Research on the broader class of aryl propionic acid derivatives

suggests a wide range of biological activities, including anti-inflammatory, analgesic, and

anticancer effects, often mediated through the inhibition of enzymes like cyclooxygenase

(COX).[4] However, it is crucial to note that these are general characteristics of the chemical

class and have not been specifically demonstrated for 3-Carbamoyloxy-2-phenylpropionic
acid.

Logical Relationships and Workflows
To facilitate further research and development of 3-Carbamoyloxy-2-phenylpropionic acid, a

logical workflow for its investigation is proposed. This workflow outlines the necessary steps
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from synthesis to biological characterization.

Synthesis and Purification

Physicochemical Characterization Biological Evaluation

Synthesis of 3-Carbamoyloxy-2-phenylpropionic acid

Purification and Characterization (NMR, MS, HPLC)

Determination of Melting Point, Boiling Point, Density In Vitro Biological Screening (e.g., enzyme assays, receptor binding)

Solubility Profiling (Aqueous and Organic Solvents)

LogP Determination

Cell-Based Assays (e.g., cytotoxicity, proliferation, signaling)

Mechanism of Action Studies

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and characterization of 3-Carbamoyloxy-2-
phenylpropionic acid.

Conclusion
3-Carbamoyloxy-2-phenylpropionic acid is a compound for which fundamental

physicochemical and biological data are largely yet to be established. The available

information, primarily from predictive models and a single cytotoxicity study, suggests a

molecule with a favorable safety profile. This technical guide highlights the significant gaps in

the current understanding of this compound, thereby identifying clear avenues for future
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research. The provided workflow offers a structured approach for researchers to systematically

investigate its properties and potential applications. Further studies are essential to elucidate

its synthesis, experimental properties, and biological functions, which will be critical for

unlocking its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b143521?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41257500.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41257500.aspx
https://lumorachemicals.com/product/3-carbamoyloxy-2-phenylpropanoic-acid/
https://pubmed.ncbi.nlm.nih.gov/8951223/
https://pubmed.ncbi.nlm.nih.gov/8951223/
https://pubmed.ncbi.nlm.nih.gov/8951223/
http://www.orientjchem.org/staging/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
http://www.orientjchem.org/staging/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
https://www.benchchem.com/product/b143521#physical-and-chemical-properties-of-3-carbamoyloxy-2-phenylpropionic-acid
https://www.benchchem.com/product/b143521#physical-and-chemical-properties-of-3-carbamoyloxy-2-phenylpropionic-acid
https://www.benchchem.com/product/b143521#physical-and-chemical-properties-of-3-carbamoyloxy-2-phenylpropionic-acid
https://www.benchchem.com/product/b143521#physical-and-chemical-properties-of-3-carbamoyloxy-2-phenylpropionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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